Tert-butyl 6-phenyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate

• IUPAC Name: tert-butyl 6-phenyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
• InChI: InChI=1S/C16H21NO3/c1-15(2,3)20-14(18)17-10-9-16(13(11-17)19-16)12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3
• InChI Key: KCNPMWOOFGBZDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(C(C1)O2)C3=CC=CC=C3
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• CAS No.: 1435060-21-1

Description

Tert-butyl 6-phenyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.348. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis Routes

• An efficient and scalable synthesis route for a closely related compound, tert-butyl-(1R,4S,6R)-4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate, has been developed using a novel approach starting from commercially available chiral lactone. This process has been optimized to produce kilogram amounts, indicating its potential for large-scale applications (Maton et al., 2010).

Synthesis of Piperidine Derivatives

• Research on tert-butyl 6-(2-hydroxyethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate led to the successful synthesis of tert-butyl (3aR,7aS)-3a-hydroxyhexahydrofuro[2,3-c]pyridine-6(2H)-carboxylate. This compound and its derivatives play a crucial role in the development of novel piperidine derivatives (Moskalenko & Boev, 2014).

Scaffold for Substituted Piperidines

• The tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, derived from a racemic N-Boc-protected 7-oxa-3-azabicyclo[4.1.0]heptane, serves as a novel scaffold for the preparation of various substituted piperidines. This illustrates the compound's utility in generating diverse molecular structures (Harmsen et al., 2011).

Conformationally Constrained Amino Acids

• Research has shown the synthesis of 2-substituted 7-azabicyclo[2.2.1]heptane glutamic acid analogue from L-serine, using tert-butyl 7-benzyloxycarbonyl-7-azabicyclo[2.2.1]-2-heptene-1-carboxylate. This demonstrates the compound's role in the development of conformationally constrained amino acids (Hart & Rapoport, 1999).

Novel Bifunctional Compound

• Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a novel bifunctional compound, has been efficiently synthesized, showcasing its utility as a convenient entry point for novel compounds and providing access to chemical space complementary to piperidine ring systems (Meyers et al., 2009).

Cyclic Amino Acid Ester

• The compound tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was synthesized as a cyclic amino acid ester. Its structure determination via single crystal X-ray diffraction analysis underlines its significance in molecular structural studies (Moriguchi et al., 2014).

Unnatural Aminoacid Synthesis

• The synthesis of 3-azabicyclo[4.1.0]heptane-1-carboxylic acid, an unnatural aminoacid, was accomplished through different approaches, highlighting its potential as a useful building block in medicinal chemistry (Napolitano et al., 2010).